Cas no 82123-42-0 (2,5-Dimethyl-1,3-oxazole-4-carbonitrile)

2,5-Dimethyl-1,3-oxazole-4-carbonitrile structure
82123-42-0 structure
Product Name:2,5-Dimethyl-1,3-oxazole-4-carbonitrile
CAS No:82123-42-0
MF:C6H6N2O
MW:122.12464094162
CID:2803362
PubChem ID:14147478
Update Time:2025-04-21

2,5-Dimethyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • DTXSID20556594
    • 2,5-Dimethyloxazole-4-carbonitrile
    • 4-Oxazolecarbonitrile, 2,5-dimethyl-
    • SCHEMBL12179246
    • DTXCID90507376
    • 2,5-Dimethyl-1,3-oxazole-4-carbonitrile
    • 82123-42-0
    • Inchi: 1S/C6H6N2O/c1-4-6(3-7)8-5(2)9-4/h1-2H3
    • InChI Key: UHRTYUGYLBQVFQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(C#N)=C1C

Computed Properties

  • Exact Mass: 122.048012819g/mol
  • Monoisotopic Mass: 122.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.8Ų
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